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Compound of Interest

Compound Name: Dichlormid

Cat. No.: B166021 Get Quote

For Research, Scientific, and Drug Development Professionals

These notes provide a comprehensive protocol for the application of the herbicide safener

Dichlormid in conjunction with the chloroacetamide herbicide acetochlor. The information is

intended for controlled research and development applications.

Introduction
Acetochlor is a selective, pre-emergence herbicide effective against annual grasses and certain

broadleaf weeds.[1] However, at higher concentrations or under certain environmental

conditions, it can cause phytotoxicity to crops like maize (corn).[2] Dichlormid is a herbicide

safener from the dichloroacetamide class that is co-applied with acetochlor to protect the crop

from injury without compromising weed control efficacy.[3][4]

Mechanism of Action: Dichlormid works by selectively enhancing the metabolism of acetochlor

within the crop plant.[3] It induces the expression of glutathione S-transferase (GST) enzymes,

which catalyze the conjugation of acetochlor with the endogenous tripeptide glutathione.[3][5]

This conjugation process detoxifies the herbicide, rendering it non-phytotoxic to the crop.[3]

Weeds generally have lower levels of these GST enzymes or different isozymes that are less

effective at metabolizing acetochlor, leading to their selective elimination.
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Commercial formulations typically contain both acetochlor and Dichlormid in an emulsifiable

concentrate (EC). The ratio of active ingredients can vary.

Table 1: Example Formulations of Acetochlor and Dichlormid

Acetochlor
Concentration

Dichlormid
Concentration

Formulation Type Reference

700 g/L 87 g/L
Emulsifiable

Concentrate (EC)
[5][6]

768 g/L 128 g/L
Emulsifiable

Concentrate (EC)
[7][8]

500-900 g/L 100 g/L
Emulsifiable

Concentrate (EC)
[9]

43.4% (w/w)
Not specified,

included as safener

Emulsifiable

Concentrate (EC) with

Atrazine (16.3%)

[10]

Application Protocol
This protocol is a general guideline. Researchers must adapt it based on specific experimental

designs, environmental conditions, soil types, and target weed species.

Timing of Application
Pre-emergence: The most common application timing is after planting but before the

emergence of the crop and weeds.[2] Application should occur preferably within 2-5 days

after planting.[5][6]

Early Preplant: Application can be made up to 45 days before planting, particularly on

medium and fine-textured soils.[11] Split applications are also possible, with a portion

applied 30-45 days before planting and the remainder at planting.[11]

Early Post-emergence: Application is possible on corn up to 11 inches tall, but it must be

done before weed seedlings emerge or in a tank mix with a herbicide that controls emerged

weeds.[10]
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Application Rates
The application rate is dependent on soil texture, organic matter content, and the severity of

weed infestation.[1][11]

Table 2: Recommended Broadcast Application Rates (Example Product)

Soil Texture
Broadcast Rate per Acre
(Pints)*

Broadcast Rate per
Hectare (Liters)**

Coarse 1.50 – 2.00 ~1.75 - 2.34

Medium 2.25 – 2.75 ~2.63 - 3.21

Fine 2.75 – 3.00 ~3.21 - 3.50

*Based on a product like Surpass NXT. Use the higher end of the rate range for areas with

heavy weed infestation.[11] **Conversion based on 1 US pint ≈ 0.473 liters and 1 acre ≈ 0.405

hectares.

Note: The maximum annual application rate for acetochlor must not exceed 3.0 pounds of

active ingredient per acre.[11]

Mixing Instructions
Safety First: Before handling the chemicals, put on the required Personal Protective

Equipment (PPE), including chemical-resistant gloves, safety goggles or a face shield, a

long-sleeved shirt, long pants, and chemical-resistant footwear.[1][5]

Tank Preparation: Ensure the spray tank is clean and free of any residues from previous

applications.

Filling: Fill the spray tank to one-third to one-half of the required volume with clean water.[5]

[12]

Agitation: Start the mechanical or hydraulic agitation system and maintain it throughout the

mixing and spraying process.
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Adding Formulation: Add the required volume of the acetochlor-Dichlormid formulation to

the tank.[5]

Complete Filling: Continue agitation while adding the remaining water to the spray tank to

reach the final desired volume.[5]

Compatibility Test: If tank-mixing with other pesticides or liquid fertilizers, perform a

compatibility test in a small jar before mixing in the main tank.[5][11]

Application Procedure
Equipment: Use a calibrated ground sprayer with a boom and flat-fan nozzles designed for

uniform herbicide application.[5] Ensure screens are 50-mesh or coarser.[11]

Spray Volume: Apply in a minimum of 10 gallons of water per acre (approximately 93.5 L/ha)

for ground applications.[5][11] A typical volume is at least 200 L of water per hectare.[5]

Pressure: Operate the sprayer at a low pressure (15 to 40 psi) to produce a large droplet

size and minimize spray drift.[11]

Environmental Conditions: Do not apply when wind speed exceeds 15 mph or during

temperature inversions.[11] Application requires subsequent rainfall or irrigation of at least

15-25 mm to move the herbicide into the weed germination zone.[5][6]

Experimental Protocols
Phytotoxicity and Efficacy Trial
This protocol is based on the European and Mediterranean Plant Protection Organization

(EPPO) standard methods for evaluating herbicide performance.[7][8]

Experimental Design: Use a Randomized Complete Block Design (RCBD) with at least three

replications.[13]

Plot Size: Establish plots of a suitable size (e.g., 3 x 3 meters) for treatment application and

assessment.[13]

Treatments:
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Efficacy Treatment 1: Acetochlor + Dichlormid at a standard rate (e.g., 2.0 L/ha).[7][8]

Efficacy Treatment 2: Acetochlor + Dichlormid at a higher rate (e.g., 2.5 L/ha).[7][8]

Phytotoxicity Treatment: Acetochlor + Dichlormid at a double rate (e.g., 5.0 L/ha).[7][8]

Reference Treatment: A standard, registered herbicide for comparison.

Controls: Include both a weed-free (hand-weeded) control and a weedy (untreated) check.

[13]

Application: Apply treatments according to the protocol described in Section 3.

Data Collection:

Phytotoxicity: Visually assess crop injury at 7, 14, and 28 days after treatment (DAT) using

a 0-100% scale, where 0 = no injury and 100 = crop death.

Weed Control Efficacy: Assess weed density and biomass by species at 30 and 60 DAT.

Collect weed samples from a defined quadrat within each plot, count, dry, and weigh them.

Calculate Weed Control Efficiency (WCE).

Crop Yield: At maturity, harvest the crop from the central rows of each plot to determine

grain yield.[13]

Statistical Analysis: Analyze data using Analysis of Variance (ANOVA) and a suitable mean

separation test (e.g., Tukey's HSD) to determine significant differences between treatments.

Table 3: Efficacy of Acetochlor with Dichlormid on Various Weed Species
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Weed Species Scientific Name Control Level Reference

Barnyardgrass Echinochloa crus-galli High Efficacy [7][8]

Yellow Foxtail Setaria glauca High Efficacy [7][8]

Johnsongrass (from

seed)
Sorghum halepense High Efficacy [7][8]

Black-bindweed
Bilderdykia

convolvulus
High Efficacy [7][8]

Many-seeded

Goosefoot

Chenopodium

polyspermum
High Efficacy [7][8]

Jimsonweed Datura stramonium High Efficacy [7][8]

Black Nightshade Solanum nigrum High Efficacy [7][8]

Annual Woundwort Stachys annua High Efficacy [7][8]

Glutathione S-Transferase (GST) Activity Assay
This assay quantifies the induction of GST enzymes by Dichlormid in crop tissue.[3]

Plant Material: Grow crop seedlings (e.g., maize) in a controlled environment. Treat one

group with a sub-lethal dose of Dichlormid and another with a control solution.

Protein Extraction: Harvest shoot or root tissue after a set time (e.g., 24-48 hours).

Homogenize the tissue in an ice-cold extraction buffer (e.g., Tris-HCl with protease

inhibitors). Centrifuge the homogenate at high speed (e.g., 12,000 x g) at 4°C to pellet

cellular debris. Collect the supernatant containing the soluble proteins.

Protein Quantification: Determine the total protein concentration in the extracts using a

standard method like the Bradford assay.

GST Activity Measurement:

Prepare a reaction mixture containing a suitable buffer (e.g., phosphate buffer),

glutathione (GSH), and a substrate like 1-chloro-2,4-dinitrobenzene (CDNB).
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Add a known amount of protein extract to initiate the reaction.

Monitor the increase in absorbance at 340 nm using a spectrophotometer. The change in

absorbance is due to the formation of the GSH-CDNB conjugate.

Data Analysis: Calculate the specific activity of GST (e.g., in nmol of product formed per

minute per mg of protein). Compare the activity in Dichlormid-treated samples to the control

to determine the fold-induction.[3]

Safety Precautions
Personal Protective Equipment (PPE): Always wear appropriate PPE as specified on the

product label. This includes chemical-resistant gloves, coveralls, safety glasses or a face

shield, and boots.[5][14][15] A respirator may be required for mixing and loading.[14]

Handling: Avoid contact with skin, eyes, and clothing.[5] Do not inhale spray mist. Wash

hands thoroughly with soap and water after handling and before eating, drinking, or smoking.

[1][5]

First Aid: In case of eye contact, flush immediately with plenty of water for at least 15

minutes.[5] For skin contact, wash immediately with soap and water.[5] If swallowed or

inhaled, seek immediate medical attention.[5]

Environmental Safety: Acetochlor can pose a risk to surface and groundwater. Do not apply

directly to water or in areas where surface water is present.[1] Use buffer strips near water

bodies to reduce runoff.[1]

Storage and Disposal: Store in a cool, locked, and well-ventilated area away from food and

feed.[5] Dispose of empty containers according to label directions, often by triple-rinsing and

puncturing.[5]

Visualizations
Caption: Mechanism of Dichlormid safening action on Acetochlor.
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Data Collection Points
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(Randomized Complete Block)
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(7, 14, 28 DAT)
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6. Results & Conclusion
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Caption: General workflow for a herbicide efficacy and phytotoxicity trial.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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